3-(3,4-Dichloroanilino)-1-(2,4-dichlorophenyl)-2-propen-1-one

• Molecular Formula: C15H9Cl4NO
• Molecular Weight: 361 g/mol
• IUPAC Name: (E)-3-(3,4-dichloroanilino)-1-(2,4-dichlorophenyl)prop-2-en-1-one
• InChI: InChI=1S/C15H9Cl4NO/c16-9-1-3-11(13(18)7-9)15(21)5-6-20-10-2-4-12(17)14(19)8-10/h1-8,20H/b6-5+
• InChI Key: OHNPFBJVYBOKIZ-AATRIKPKSA-N
• Isomeric SMILES: C1=CC(=C(C=C1N/C=C/C(=O)C2=C(C=C(C=C2)Cl)Cl)Cl)Cl
• SMILES: C1=CC(=C(C=C1NC=CC(=O)C2=C(C=C(C=C2)Cl)Cl)Cl)Cl

Description

3-(3,4-Dichloroanilino)-1-(2,4-dichlorophenyl)-2-propen-1-one, also known as DDCP, is a chemical compound that has been extensively studied for its potential applications in various scientific fields. The compound is a yellow crystalline solid, and its molecular formula is C16H10Cl4N2O.

Mechanism of Action

3-(3,4-Dichloroanilino)-1-(2,4-dichlorophenyl)-2-propen-1-one exerts its pharmacological effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. By inhibiting COX-2 activity, 3-(3,4-Dichloroanilino)-1-(2,4-dichlorophenyl)-2-propen-1-one reduces the production of prostaglandins, which are mediators of inflammation and pain.
Biochemical and Physiological Effects
3-(3,4-Dichloroanilino)-1-(2,4-dichlorophenyl)-2-propen-1-one has been shown to have a range of biochemical and physiological effects, including reducing inflammation and pain, inhibiting tumor growth, and inducing apoptosis (programmed cell death) in cancer cells. The compound has also been shown to have antioxidant and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(3,4-Dichloroanilino)-1-(2,4-dichlorophenyl)-2-propen-1-one in lab experiments is its well-established mechanism of action and pharmacological effects. The compound is also relatively easy to synthesize and has good solubility in organic solvents. However, one limitation of using 3-(3,4-Dichloroanilino)-1-(2,4-dichlorophenyl)-2-propen-1-one in lab experiments is its potential toxicity, which can vary depending on the dose and duration of exposure.

Future Directions

There are several potential future directions for research on 3-(3,4-Dichloroanilino)-1-(2,4-dichlorophenyl)-2-propen-1-one, including:
1. The development of new drugs based on the structure of 3-(3,4-Dichloroanilino)-1-(2,4-dichlorophenyl)-2-propen-1-one, which could have improved pharmacological properties and reduced toxicity.
2. Further investigation of the mechanism of action of 3-(3,4-Dichloroanilino)-1-(2,4-dichlorophenyl)-2-propen-1-one, including its effects on other enzymes and signaling pathways.
3. Clinical trials to evaluate the safety and efficacy of 3-(3,4-Dichloroanilino)-1-(2,4-dichlorophenyl)-2-propen-1-one and related compounds in the treatment of inflammatory diseases, cancer, and other conditions.
4. Studies to investigate the potential use of 3-(3,4-Dichloroanilino)-1-(2,4-dichlorophenyl)-2-propen-1-one as a tool for studying the role of COX-2 and prostaglandins in various biological processes.
Conclusion
3-(3,4-Dichloroanilino)-1-(2,4-dichlorophenyl)-2-propen-1-one is a promising compound with a range of potential applications in various scientific fields. Its well-established mechanism of action and pharmacological effects make it a valuable tool for researchers studying inflammation, cancer, and other conditions. However, further research is needed to fully understand the potential benefits and limitations of this compound.

Synthesis Methods

The synthesis of 3-(3,4-Dichloroanilino)-1-(2,4-dichlorophenyl)-2-propen-1-one can be achieved through several methods, including the reaction of 3,4-dichloroaniline with 2,4-dichloroacetophenone in the presence of a base such as sodium hydroxide. Another method involves the reaction of 2,4-dichloroacetophenone with 3,4-dichloroaniline in the presence of a catalyst such as aluminum chloride.

Scientific Research Applications

3-(3,4-Dichloroanilino)-1-(2,4-dichlorophenyl)-2-propen-1-one has been extensively studied for its potential applications in various scientific fields, including medicine, biochemistry, and pharmacology. The compound has been shown to have anti-inflammatory, analgesic, and anti-tumor properties, making it a promising candidate for the development of new drugs.